Itrocinonide
Itrocinonide
Brand Name:
Vulcanchem
CAS No.:
106033-96-9
VCID:
VC0193968
InChI:
InChI=1S/C29H38F2O9/c1-6-8-23-39-22-13-17-18-12-20(30)19-11-16(32)9-10-26(19,4)28(18,31)21(33)14-27(17,5)29(22,40-23)24(34)37-15(3)38-25(35)36-7-2/h9-11,15,17-18,20-23,33H,6-8,12-14H2,1-5H3/t15-,17-,18-,20-,21-,22+,23+,26-,27-,28-,29-/m0/s1
SMILES:
CCCC1OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)OC(C)OC(=O)OCC)C)O)F)C)F
Molecular Formula:
C29H38F2O9
Molecular Weight:
568.6 g/mol
Itrocinonide
CAS No.: 106033-96-9
VCID: VC0193968
Molecular Formula: C29H38F2O9
Molecular Weight: 568.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 106033-96-9 |
|---|---|
| Product Name | Itrocinonide |
| Molecular Formula | C29H38F2O9 |
| Molecular Weight | 568.6 g/mol |
| IUPAC Name | [(1S)-1-ethoxycarbonyloxyethyl] (1S,2S,4R,6R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-diene-8-carboxylate |
| Standard InChI | InChI=1S/C29H38F2O9/c1-6-8-23-39-22-13-17-18-12-20(30)19-11-16(32)9-10-26(19,4)28(18,31)21(33)14-27(17,5)29(22,40-23)24(34)37-15(3)38-25(35)36-7-2/h9-11,15,17-18,20-23,33H,6-8,12-14H2,1-5H3/t15-,17-,18-,20-,21-,22+,23+,26-,27-,28-,29-/m0/s1 |
| Standard InChIKey | GCELVROFGZYBHY-JUVXQCODSA-N |
| SMILES | CCCC1OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)OC(C)OC(=O)OCC)C)O)F)C)F |
| Canonical SMILES | CCCC1OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)OC(C)OC(=O)OCC)C)O)F)C)F |
| Purity | > 95% |
| Synonyms | Androsta-1,4-diene-17-carboxylicacid, 16,17-[(1R)-butylidenebis(oxy)]-6,9-difluoro-11-hydroxy-3-oxo-,(1S)-1-[(ethoxycarbonyl)oxy]ethyl ester, (6a,11b,16a,17a)- |
| PubChem Compound | 9959691 |
| Last Modified | Apr 15 2024 |
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